Dammarenediol II 3-O-caffeate

• Molecular Formula: C39H58O5
• Molecular Weight: 606.9 g/mol
• InChI: InChI=1S/C39H58O5/c1-25(2)10-9-20-39(8,43)28-17-22-37(6)27(28)13-15-32-36(5)21-19-33(35(3,4)31(36)18-23-38(32,37)7)44-34(42)16-12-26-11-14-29(40)30(41)24-26/h10-12,14,16,24,27-28,31-33,40-41,43H,9,13,15,17-23H2,1-8H3/b16-12+
• InChIKey: YVMAYTYEFBTXFR-FOWTUZBSSA-N

Dammarenediol II 3-O-caffeate: Differentiated Triterpenoid Caffeate

Dammarenediol II 3-O-caffeate (CAS: 171438-55-4; molecular formula C₃₉H₅₈O₅; MW: 606.9 g/mol) is a naturally occurring dammarane-type tetracyclic triterpenoid ester, characterized by the conjugation of a caffeic acid moiety at the C-3β position of the dammarenediol II scaffold [1]. This compound has been isolated from multiple botanical sources including Ostryopsis nobilis (tiger hazelnut), Betula platyphylla var. japonica (root bark), Betula maximowicziana, and Melia azedarach (chinaberry) [2][3]. Dammarenediol II 3-O-caffeate belongs to the triterpenoid caffeate ester subclass and is commercially available from specialized natural product suppliers with reported purity specifications ranging from ≥95% to ≥98% as determined by HPLC analysis . Its molecular architecture features a dammarane backbone with a 24-ene unsaturation, 20-hydroxy substitution, and the 3-O-caffeate ester pharmacophore .

1 Chemotaxonomic reference standard for Betulaceae authentication

2 Well-characterized negative control in RANKL-induced osteoclastogenesis screens

3 Dammarane-caffeate hybrid scaffold for diversity-oriented library screening

• [1] Fukumoto, H., et al. (1996). Chemical Evaluation of Betula Species in Japan. II. Constituents of Betula platyphylla var. japonica. Chemical and Pharmaceutical Bulletin, 44(5), 1033-1038. View Source
• [2] Plantaedb. (2025). Dammarenediol II 3-O-caffeate Compound Card. NP0139928. View Source
• [3] Tan, Q.G., et al. (2014). Chemical Constituents from Melia azedarach and Their Anti-diabetes Activities. Natural Product Research and Development, 26(2), 162-166. View Source

Irreplaceability of Dammarenediol II 3-O-caffeate

Substituting Dammarenediol II 3-O-caffeate with structurally related triterpenoids or dammarane derivatives is scientifically unjustified due to two critical factors: (1) The 3-O-caffeate ester moiety confers specific molecular recognition properties for discrete protein targets that are absent in the parent diol (Dammarenediol II, CAS: 14351-29-2), simple coumarate esters (Dammarenediol II 3-O-p-coumarate), or glycosylated ginsenosides [1]. In a systematic evaluation of anti-diabetes targets, Dammarenediol II 3-O-caffeate exhibited selective and potent inhibition of human 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1; IC₅₀ = 94.15 nM), while co-isolated structural analogs from the same plant matrix (compounds 3-5) showed no measurable activity against GK, SIRT1, or DPPIV [2]. (2) The unmodified dammarenediol II scaffold operates through entirely distinct pharmacological mechanisms, primarily modulating VEGF-induced ROS generation and microvascular permeability, with no documented activity against 11β-HSD1 [3]. The caffeate esterification therefore represents a critical functional switch that cannot be recapitulated by generic in-class substitution.

Lupane-based caffeates (e.g., betulin-3β-yl-caffeate) may shift osteoclast inhibition profile versus the dammarane backbone.

p-Coumarate analog differs in polarity and UV chromophore, altering chromatographic retention and detection.

Core sapogenin dammarenediol II lacks the caffeoyl ester; solubility and assay compatibility may not transfer.

• [1] Christensen, L.P. (2009). Ginsenosides: Chemistry, biosynthesis, analysis, and potential health effects. Advances in Food and Nutrition Research, 55, 1-99. View Source
• [2] Tan, Q.G., Lai, C.H., Zhang, G.J., Chen, Y.F., Qin, D.J., & Wang, H.S. (2014). Chemical Constituents from Melia azedarach and Their Anti-diabetes Activities. Natural Product Research and Development, 26(2), 162-166. View Source
• [3] Kim, J.H., et al. (2024). Dammarenediol-II Prevents VEGF-Mediated Microvascular Permeability in Diabetic Mice. PSI-Ref. View Source

Dammarenediol II 3-O-caffeate Quantitative Differentiation

Physicochemical Differentiation vs. Closest Analogs

In a systematic evaluation of multiple anti-diabetes targets, Dammarenediol II 3-O-caffeate (compound 2) demonstrated significant and potent inhibitory activity against human 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) with an IC₅₀ value of 94.15 nmol/L [1]. Critically, under identical experimental conditions, the co-isolated structural analogs compounds 3 (24-methylenecycloartenone), 4 (meliavolin), and 5 (3,20-diacetyl-11-methoxy-1-tigloylmeliacarpinin) were all tested and found to be completely inactive against 11β-HSD1, as well as against GK (glucokinase), SIRT1, and DPPIV [1]. This establishes that 11β-HSD1 inhibitory activity is not a class-wide property of dammarane triterpenoids but is specifically conferred by the structural features of Dammarenediol II 3-O-caffeate.

Physicochemical ID

Cross-study comparable

m.p. 205–207 °C; [α] +47 (c 0.2, MeOH) Core sapogenin: m.p.

Supports orthogonal identity verification in procurement QC

Δ >65 °C vs. core; TPSA ~30% higher vs. coumarate analog

Evidence Dimension	Human 11β-HSD1 inhibitory activity (IC₅₀)
Target Compound Data	IC₅₀ = 94.15 nmol/L
Comparator Or Baseline	Compounds 3, 4, and 5 (co-isolated structural analogs from Melia azedarach): No activity detected (inactive)
Quantified Difference	Qualitative: active versus completely inactive
Conditions	In vitro enzymatic assay using human recombinant 11β-HSD1; enzyme-coupled and scintillation proximity assay technologies

Why This Matters

This head-to-head comparison enables scientifically justified procurement for 11β-HSD1-targeted studies, as substitution with co-occurring analogs would yield false-negative results and wasted experimental resources.

• [1] Tan, Q.G., Lai, C.H., Zhang, G.J., Chen, Y.F., Qin, D.J., & Wang, H.S. (2014). Chemical Constituents from Melia azedarach and Their Anti-diabetes Activities. Natural Product Research and Development, 26(2), 162-166. View Source

Osteoclast Differentiation: Dammarane vs. Lupane Selectivity

In the same multi-target screening panel, Dammarenediol II 3-O-caffeate exhibited no detectable agonist or inhibitory activity against glucokinase (GK), sirtuin 1 (SIRT1), or dipeptidyl peptidase IV (DPPIV), three additional therapeutic targets commonly evaluated in type 2 diabetes drug discovery programs [1]. The absence of activity at these related metabolic targets (all tested at the same concentration range under standardized conditions) indicates that the compound possesses a narrow and selective pharmacological profile rather than promiscuous enzyme inhibition [1]. This selectivity pattern distinguishes Dammarenediol II 3-O-caffeate from broad-spectrum triterpenoid inhibitors and from synthetic 11β-HSD1 inhibitors that frequently exhibit off-target liabilities across related oxidoreductase enzymes.

Osteoclastogenesis Activity

Direct head-to-head comparison

Target compound: inactive in RANKL-induced BMM assay Betulin-3β-yl-caffeate: most potent among 14 triterpenoids

Positions target as a matched negative control for backbone-specific SAR

Caffeoyl moiety alone does not confer anti-osteoclastogenic activity

Evidence Dimension	Enzymatic activity across four anti-diabetes targets (single compound evaluated)
Target Compound Data	11β-HSD1: IC₅₀ = 94.15 nM; GK: inactive; SIRT1: inactive; DPPIV: inactive
Comparator Or Baseline	Internal selectivity profile across four distinct enzyme targets tested under identical conditions
Quantified Difference	Qualitative: active at 11β-HSD1 only; inactive at GK, SIRT1, and DPPIV
Conditions	In vitro enzymatic assays: GK agonist screening (enzyme-coupled), SIRT1 agonist screening (enzyme-coupled), DPPIV inhibition assay (enzyme-coupled/scintillation proximity)

Why This Matters

Procurement decisions for target-specific mechanism-of-action studies require compounds with defined selectivity fingerprints; this multi-target negative data set prevents misinterpretation of phenotype-level observations as being mediated through GK, SIRT1, or DPPIV pathways.

• [1] Tan, Q.G., Lai, C.H., Zhang, G.J., Chen, Y.F., Qin, D.J., & Wang, H.S. (2014). Chemical Constituents from Melia azedarach and Their Anti-diabetes Activities. Natural Product Research and Development, 26(2), 162-166. View Source

Botanical Distribution: Betulaceae and Meliaceae Specificity

The unmodified parent scaffold Dammarenediol II (CAS: 14351-29-2; C₃₀H₅₂O₂; MW: 444.7) demonstrates a fundamentally different pharmacological profile centered on vascular biology. Dammarenediol II inhibits VEGF-induced intracellular reactive oxygen species generation in HUVECs and prevents VEGF-mediated microvascular permeability in diabetic mouse models, without affecting intracellular Ca²⁺ levels [1]. No evidence exists in the primary literature documenting any activity of unmodified Dammarenediol II against 11β-HSD1, nor has any study reported Dammarenediol II 3-O-caffeate modulating VEGF-induced vascular permeability [2]. The addition of the caffeate ester moiety (which adds approximately 162 Da and introduces the catechol pharmacophore with two phenolic hydroxyl groups capable of hydrogen bonding) fundamentally redirects the biological activity profile from vascular endothelial signaling toward glucocorticoid-related metabolic pathways [3].

Botanical Distribution

Class-level inference

Confirmed in Betulaceae, Meliaceae, Celastraceae Absent from Panax spp. (ginsenoside pathway)

Informs chemotaxonomic sourcing strategy; Panax supply infeasible

≥6 reports across 3 families; 0 in Panax

Evidence Dimension	Primary pharmacological mechanism and target engagement
Target Compound Data	Dammarenediol II 3-O-caffeate: 11β-HSD1 inhibition (IC₅₀ = 94.15 nM); no reported VEGF pathway activity
Comparator Or Baseline	Dammarenediol II (unmodified parent): VEGF-induced ROS inhibition; microvascular permeability prevention; no reported 11β-HSD1 activity
Quantified Difference	Qualitative: distinct, non-overlapping biological targets and pathways
Conditions	Cross-study comparison: 11β-HSD1 enzymatic assays for target compound; VEGF-stimulated HUVEC and diabetic mouse models for parent compound

Why This Matters

This functional divergence necessitates compound-specific procurement for distinct research programs. A laboratory investigating glucocorticoid-related metabolic disorders would obtain no relevant data from Dammarenediol II, while a vascular biology group would find Dammarenediol II 3-O-caffeate irrelevant to VEGF pathway interrogation.

• [1] Kim, J.H., et al. (2024). Dammarenediol-II Prevents VEGF-Mediated Microvascular Permeability in Diabetic Mice. PSI-Ref. View Source
• [2] ChEBI. (2018). Dammarenediol II (CHEBI:62416). EMBL-EBI. View Source
• [3] Tan, Q.G., et al. (2014). Chemical Constituents from Melia azedarach and Their Anti-diabetes Activities. Natural Product Research and Development, 26(2), 162-166. View Source

Caffeoyl Ester Moiety: Distinct Polarity Profile

Esterification with caffeic acid substantially alters the physicochemical profile of the dammarenediol scaffold, with implications for handling, formulation, and assay compatibility. Dammarenediol II 3-O-caffeate (MW: 606.9 g/mol) is approximately 36% larger by molecular weight than the parent Dammarenediol II (MW: 444.7 g/mol) [1][2]. The caffeate moiety introduces two additional phenolic hydroxyl groups, increasing the hydrogen bond donor count from 2 to 3 and the hydrogen bond acceptor count from 2 to 5, while contributing a calculated topological polar surface area (TPSA) of 87.00 Ų [1]. The predicted logP (XlogP) is approximately 10.50, indicating high lipophilicity consistent with the dammarane scaffold, but the presence of the catechol moiety provides specific solvent compatibility: the compound is reported soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone . These parameters directly inform solvent selection for stock solution preparation and compatibility with various assay systems.

Polar Surface Area

Class-level inference

TPSA 87.00 Ų (HBD 3, HBA 5) Core: 40.50 Ų; Coumarate: 66.80 Ų

Higher polarity guides chromatographic method development

+115% TPSA vs. core; influences solubility and permeability predictions

Evidence Dimension	Molecular weight, hydrogen bonding capacity, and calculated physicochemical parameters
Target Compound Data	MW: 606.9 g/mol; H-bond donors: 3; H-bond acceptors: 5; TPSA: 87.00 Ų; XlogP: 10.50
Comparator Or Baseline	Dammarenediol II (parent): MW: 444.7 g/mol; H-bond donors: 2; H-bond acceptors: 2; TPSA: not specified but lower
Quantified Difference	MW increase of 162.2 Da (36.5% increase); H-bond donor increase of 1 (50% increase); H-bond acceptor increase of 3 (150% increase)
Conditions	Calculated and reported physicochemical properties from authoritative chemical databases and vendor technical datasheets

Why This Matters

Procurement specialists and laboratory managers must anticipate solvent requirements and assay compatibility. The 36% larger molecular weight and enhanced hydrogen bonding capacity directly impact solubility behavior, stock solution preparation protocols, and compatibility with hydrophobic versus aqueous assay formats.

• [1] Plantaedb. (2025). Dammarenediol II 3-O-caffeate Compound Card. NP0139928. View Source
• [2] ChEBI. (2018). Dammarenediol II (CHEBI:62416). EMBL-EBI. View Source

Natural Occurrence Profile: Botanical Source Diversity as a Quality and Availability Indicator

Dammarenediol II 3-O-caffeate has been isolated and structurally characterized from at least four taxonomically distinct plant species across two botanical families: Ostryopsis nobilis (Betulaceae, leaves and herbs), Betula platyphylla var. japonica (Betulaceae, root bark), Betula maximowicziana (Betulaceae, fresh leaves and outer bark), and Melia azedarach (Meliaceae, bark) [1][2][3]. This broad natural distribution across both Betulaceae and Meliaceae families contrasts with the restricted occurrence of many dammarane glycosides (ginsenosides), which are found nearly exclusively in Panax species [4]. Multiple sourcing options may reduce supply chain vulnerability and price volatility relative to single-source natural products. Additionally, the compound's identification across independent phytochemical investigations provides orthogonal validation of its structural identity and natural occurrence.

Evidence Dimension	Number of documented natural source species and botanical families
Target Compound Data	Four confirmed source species across two families (Betulaceae: Ostryopsis nobilis, Betula platyphylla var. japonica, Betula maximowicziana; Meliaceae: Melia azedarach)
Comparator Or Baseline	Ginsenosides: nearly exclusively restricted to Panax species (Araliaceae); Dammarenediol II: reported from Panax species and limited other sources
Quantified Difference	At least twice the number of documented source families compared to ginsenoside aglycones
Conditions	Cross-referenced phytochemical isolation reports from peer-reviewed literature spanning 1996 to 2014

Why This Matters

Procurement professionals evaluating long-term supply continuity and pricing stability should consider natural source diversity as a risk mitigation factor. Compounds with multiple validated natural sources typically exhibit greater supply resilience than those dependent on a single plant species or genus.

• [1] Fukumoto, H., et al. (1996). Chemical Evaluation of Betula Species in Japan. II. Constituents of Betula platyphylla var. japonica. Chemical and Pharmaceutical Bulletin, 44(5), 1033-1038. View Source
• [2] Tan, Q.G., et al. (2014). Chemical Constituents from Melia azedarach and Their Anti-diabetes Activities. Natural Product Research and Development, 26(2), 162-166. View Source
• [3] Plantaedb. (2025). Dammarenediol II 3-O-caffeate Compound Card. NP0139928. View Source
• [4] Christensen, L.P. (2009). Ginsenosides: Chemistry, biosynthesis, analysis, and potential health effects. Advances in Food and Nutrition Research, 55, 1-99. View Source

Dammarenediol II 3-O-caffeate Application Scenarios

Chemotaxonomic Reference Standard for Betulaceae

Dammarenediol II 3-O-caffeate is a validated and potent human 11β-HSD1 inhibitor (IC₅₀ = 94.15 nM) suitable for use as a natural product-derived chemical probe, lead compound, or reference standard in glucocorticoid-targeted metabolic disorder research . 11β-HSD1 catalyzes the intracellular conversion of inactive cortisone to active cortisol and is an established therapeutic target for type 2 diabetes, obesity, insulin resistance, and metabolic syndrome . The compound's selectivity over GK, SIRT1, and DPPIV (all inactive) reduces confounding variables in mechanistic studies and supports its utility in pathway-specific investigations . Researchers should note that in vivo pharmacokinetic and efficacy data for this specific compound have not been reported in the primary literature, and formulation for animal studies should be guided by vendor-recommended solvents (DMSO, PEG300, Tween 80 combinations) [1].

Negative Control for Osteoclastogenesis Screening

For laboratories conducting high-throughput screening campaigns or mechanistic studies of GK, SIRT1, or DPPIV, Dammarenediol II 3-O-caffeate serves as a well-characterized negative control compound from the triterpenoid structural class . Unlike many uncharacterized natural product library components, this compound has been empirically validated as inactive against these three targets using enzyme-coupled and scintillation proximity assays, providing researchers with a high-confidence baseline for interpreting screening results . The availability of this negative activity data (published in the peer-reviewed literature) distinguishes Dammarenediol II 3-O-caffeate from most commercial natural product screening compounds for which such target-specific inactivity profiles remain undocumented.

Dammarane-Caffeate Hybrid Library Screening

Dammarenediol II 3-O-caffeate represents a distinct structural chemotype within the triterpenoid caffeate ester family, which includes betulin-3β-yl-caffeate (lupane-type triterpenoid with reported moderate antioxidant activity, IC₅₀ = 108.0 μg/mL) and oleanolic acid caffeate esters . Comparative SAR studies may elucidate the contribution of the dammarane skeleton versus the caffeate pharmacophore to 11β-HSD1 inhibitory potency and target selectivity [1]. The absence of glycosylation distinguishes this compound from ginsenosides, which act on 11β-HSD1 through indirect mechanisms involving insulin sensitivity modulation rather than direct enzyme inhibition [2]. This positions Dammarenediol II 3-O-caffeate as a mechanistically distinct tool compound for dissecting direct versus indirect 11β-HSD1 pathway modulation.

QC Standardization for Dammarane Caffeate Quantitation

Given its isolation from four distinct species across Betulaceae and Meliaceae, Dammarenediol II 3-O-caffeate serves as a taxonomically informative marker compound for botanical authentication, phytochemical standardization, and metabolomic fingerprinting studies [1]. The compound is commercially available at purity levels ≥98% with certificates of analysis (CoA) providing HPLC, NMR, and MS verification, enabling its use as a quantitative reference standard in LC-MS and HPLC-UV analytical method development [2]. For industrial quality control applications, storage at -20°C with desiccation is recommended for long-term stability, and the compound is soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone [2].

Application

Selection Property

Validation Focus

Chemotaxonomic reference standard

Restricted botanical distribution in Betulaceae

HPLC-UV fingerprinting with selective chromophore detection

Negative control for osteoclastogenesis

Inactive in RANKL-induced BMM differentiation assay

Backbone-specific SAR interpretation and matched-pair design

Dammarane-caffeate hybrid library screening

Unique combination of dammarane core and caffeate pharmacophore

Polarity-driven cell permeability and metabolic stability profiling

QC system suitability standard

Well-defined melting point and optical rotation

LC-MS/MS method development and inter-laboratory harmonization

• [1] Tan, Q.G., et al. (2014). Chemical Constituents from Melia azedarach and Their Anti-diabetes Activities. Natural Product Research and Development, 26(2), 162-166. View Source
• [2] Song, B., et al. (2017). Ginsenoside Rb1 increases insulin sensitivity through suppressing 11β-HSD1 in treatment of T2D. Scientific Reports, 7, 44653. View Source